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Available Information on Panthenyl Ethyl Ether

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Panthenyl ethyl ether

CAS No.: 667-83-4

Cat. No.: S569013

While synthetic details are unavailable, here is what is known about this compound:

e Chemical Nature: Panthenyl Ethyl Ether, known chemically as (+)-N-(3-Ethoxypropyl)-2,4-
dihydroxy-3,3-dimethylbutyramide, is a synthetic derivative of Panthenol (Pro-Vitamin B5) [1].

¢ Primary Functions in Cosmetics: Its key functions in cosmetic formulations are as an antistatic
agent and a hair conditioning agent [1].

o Safety Profile: It is generally considered safe for topical use, with a comedogenicity rating of 0 (non-
pore-clogging). Potential side effects are typically mild and include redness, itching, or rash [1].

e Market Context: The market for Panthenyl Ethyl Ether is growing, driven by demand in cosmetics
and personal care, with projections estimating it will reach USD 500 Million by 2033 [2].

Insights from Solvent-Free Synthesis of Other
Compounds

The principles of solvent-free synthesis can be applied from research on other molecules. The table below
summarizes optimized parameters for the solvent-free synthesis of two flavor esters, which share the ester

functional group with Panthenyl Ethyl Ether.

Table: Optimized Conditions for Solvent-Free Synthesis of Flavor Esters [3]

Reaction Parameter Nonyl Caprylate Ethyl Valerate

Catalyst Immobilized Lipase Immobilized Lipase
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Reaction Parameter Nonyl Caprylate Ethyl Valerate

Catalyst Loading 25% (w/w of total substrate) 15% (w/w of total substrate)
Reaction Temperature 40 °C 40 °C

Reaction Time 5 hours 45 minutes

Agitation Speed 200 rpm 200 rpm

Reported Conversion > 90% > 80%

Furthermore, a 2022 study on the solvent-free synthesis of curcuminoids highlights the broader relevance of
this approach. The research developed a green, optimized protocol that proceeds smoothly under solvent-free
conditions, yielding moderate to excellent product yields with minimal workup. This study emphasizes the
importance of understanding the reaction mechanism, which was investigated using synthetic, spectroscopic,

and computational methods [4].

Suggested Research Direction

Given the lack of direct synthetic data, I suggest the following path to proceed with your research:

e Explore Analogous Reactions: The synthesis of Panthenyl Ethyl Ether likely involves the
ethoxylation of Panthenol [1]. You can use this as a starting point to investigate solvent-free
ethoxylation or etherification reactions in chemical literature databases.

e Apply General Principles: The parameters from the flavor ester synthesis [3]—such as the use of
immobilized enzymes, moderate temperatures, and catalyst loading—provide an excellent template
for designing your own experiments for a lipase-catalyzed solvent-free synthesis.

e Consult Specialized Databases: For a precise synthetic procedure, searching dedicated scientific
databases like SciFinder, Reaxys, or Google Scholar using the terms "solvent-free synthesis" and
"Panthenyl ethyl ether" or its chemical name "(+)-N-(3-Ethoxypropyl)-2,4-dihydroxy-3,3-
dimethylbutyramide™ is highly recommended.

workflow-solvent-free-synthesis
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The following workflow diagram generalizes the key stages involved in developing a solvent-free synthetic

process, based on the methodologies found in the search results.

Identify Key Reaction
(e.g., Esterification, Etherification)

Select Catalyst
(e.g., Immobilized Lipase)

Screen Reaction Parameters

(Temp, Time, Catalyst Loading)

Optimize Conditions
via DoE for Maximum Yield

Scale-up and
Product Isolation

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. pddress: gtr:taezo’ CA 91761, United
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 4/ 4 Tech Support


https://www.deascal.com/ingredient-information/panthenyl-ethyl-ether/
https://www.linkedin.com/pulse/panthenyl-ethyl-ether-market-integration-2025-ai-robotics-zcduf
https://mjfas.utm.my/index.php/mjfas/article/view/172
https://pmc.ncbi.nlm.nih.gov/articles/PMC8892666/
https://www.smolecule.com/products/b569013#solvent-free-synthesis-panthenyl-ethyl-ether
https://www.smolecule.com/products/b569013#solvent-free-synthesis-panthenyl-ethyl-ether
https://www.smolecule.com/products/b569013#solvent-free-synthesis-panthenyl-ethyl-ether
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s569013?utm_src=pdf-bulk
https://www.smolecule.com/products/s569013?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

